Cas no 1261815-13-7 (3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone)

• Product Name: 3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone
• CAS No: 1261815-13-7
• MF: C₁₀H₇BrF₄O
• MW: 299.059596300125
• CID: 4791602
• Update Time: 2025-06-13

3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrF4O/c11-4-3-9(16)7-5-6(10(13,14)15)1-2-8(7)12/h1-2,5H,3-4H2
• InChI Key： XDXBBXCONRWIBS-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=C(C(F)(F)F)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone

Recent Advances in the Study of 3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone (CAS: 1261815-13-7)

3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone (CAS: 1261815-13-7) is an important intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of complex organic frameworks, owing to its unique chemical properties and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its applications, synthetic methodologies, and potential therapeutic implications.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone as a key building block in the synthesis of novel kinase inhibitors. The researchers demonstrated that the bromo and trifluoromethyl groups in the compound facilitate selective cross-coupling reactions, enabling the efficient construction of diverse heterocyclic scaffolds. These scaffolds were further evaluated for their inhibitory activity against a panel of kinases, with several derivatives showing promising results in preclinical models of cancer.

In another study, the compound's utility in agrochemical applications was investigated. Researchers utilized 3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone to develop new herbicidal agents with improved selectivity and environmental safety profiles. The presence of the fluorine and trifluoromethyl groups was found to enhance the bioavailability and metabolic stability of the resulting herbicides, making them more effective at lower application rates.

From a synthetic chemistry perspective, advancements in catalytic methodologies have enabled more efficient and sustainable routes to access 3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone. A recent report in Organic Letters detailed a palladium-catalyzed coupling reaction that significantly reduces the number of steps required for its synthesis, while maintaining high yields and purity. This development is particularly relevant for industrial-scale production, where cost and efficiency are critical factors.

Looking ahead, the versatility of 3-Bromo-2'-fluoro-5'-(trifluoromethyl)propiophenone continues to inspire new research directions. Its potential in drug discovery, material science, and other fields underscores the importance of ongoing investigations into its properties and applications. Future studies are expected to explore its role in the development of next-generation therapeutics and functional materials, further solidifying its position as a valuable chemical entity in the scientific community.